Cholesteryl palmitate-d31

• Molecular Formula: C43H76O2
• Molecular Weight: 656.3 g/mol
• InChI: InChI=1S/C43H76O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-23-41(44)45-36-28-30-42(5)35(32-36)24-25-37-39-27-26-38(34(4)22-20-21-33(2)3)43(39,6)31-29-40(37)42/h24,33-34,36-40H,7-23,25-32H2,1-6H3/t34-,36+,37+,38-,39+,40+,42+,43-/m1/s1/i1D3,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,23D2
• InChIKey: BBJQPKLGPMQWBU-QROSXVLPSA-N

Cholesteryl Palmitate-d31: Internal Standard for Lipidomics & NMR

Cholesteryl palmitate-d31 (CAS 71826-32-9) is a perdeuterated cholesteryl ester in which all 31 hydrogen atoms of the palmitoyl acyl chain are replaced by deuterium. Synthesized via high-yield 1,1′-carbonyldiimidazole activation of perdeuterated palmitic acid followed by esterification with cholesterol [1], the compound serves dual roles: as a stable isotope-labeled internal standard for mass spectrometry-based quantification of endogenous cholesteryl palmitate (CE 16:0), and as a 2H-NMR probe for studying cholesteryl ester phase behavior, membrane incorporation, and acyl chain order in lipid bilayers [2]. Commercial specifications include ≥98% chemical purity and full analytical documentation (LC/MS, NMR, HPLC, chiral analysis) .

Internal Standard LC-MS/MS lipidomics quantification of CE(16:0)

NMR Probe 2H-NMR chain-averaged order and phase behavior

Identity Perdeuterated palmitoyl chain (d31)

• [1] Grover AK, Cushley RJ. Synthesis of cholesteryl esters of labelled fatty acids. J Label Compd Radiopharm. 1979;16(2):307-313. doi:10.1002/jlcr.2580160210 View Source
• [2] Valic MI, Gorrissen H, Cushley RJ, Bloom M. Deuterium magnetic resonance study of cholesteryl esters in membranes. Biochemistry. 1979 Mar 6;18(5):854-9. doi:10.1021/bi00572a018. PMID: 570415. View Source

Why Cholesteryl Palmitate-d31 Cannot Be Replaced by d7 or d9

Deuterated cholesteryl palmitate variants are not analytically interchangeable. The degree of deuteration directly determines the mass shift (Δm/z), chromatographic retention time offset, and 2H-NMR spectral resolution. Cholesteryl palmitate-d31 provides a +31 Da mass shift, which fully resolves the internal standard signal from the M+n natural-abundance isotopic envelope of endogenous CE(16:0); in contrast, d7 (+7 Da) and d9 (+9 Da) analogs exhibit partial isotopic overlap that requires correction algorithms [1]. Furthermore, perdeuteration of the entire palmitoyl chain permits chain-wide conformational analysis by 2H-NMR (order parameters, quadrupolar splittings along the full chain), whereas selectively deuterated analogs (e.g., cholesteryl palmitate-16,16,16-d3) report only at the terminal methyl position [2]. Substitution without accounting for these differences introduces systematic quantification bias in LC-MS/MS lipidomics and loss of spatial resolution in membrane NMR studies.

Partially deuterated analogs (d7, d9) may cause isotopic overlap with endogenous CE(16:0), requiring correction algorithms.

Site-specific d3 probe reports only terminal methyl position, losing chain-wide phase resolution in 2H-NMR.

Substituting d31 with lower-deuterated standards may introduce systematic quantification bias in lipidomics workflows.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [2] MacKay AL, Wassall SR, Valic MI, Gorrissen H, Cushley RJ. 2H- and 31P-NMR studies of cholesteryl palmitate in sphingomyelin dispersions. Biochim Biophys Acta. 1980 Sep 2;601(1):22-33. doi:10.1016/0005-2736(80)90510-6. PMID: 7190843. View Source

Cholesteryl Palmitate-d31: Quantitative Differentiation Evidence

2H-NMR Phase Discrimination: d31 vs. d3 Probes

Cholesteryl palmitate-d31 produces a unique 2H-NMR spectrum that unambiguously resolves bilayer-dissolved (homogeneous) and separated (solid) cholesteryl ester phases. The homogeneous phase exhibits quadrupolar splittings δνQ = 3 and 12 kHz, while the solid phase shows δνQ = 38 and 118 kHz [1]. From these distinct spectral signatures, the maximum homogeneous incorporation was quantified at 0.2 ± 0.1 mol%, with solid fraction above 0.2 mol% [1]. The order parameter of the homogeneous fraction was determined to be S = 0.1, which is less than one-half the order parameter of lecithin acyl chains in the same bilayer (S > 0.2) [1]. In the same ternary system, cholesteryl palmitate-16,16,16-d3 — deuterated at only the terminal methyl — cannot provide chain-wide phase-resolved information, limiting its utility to single-site reporting [1].

2H-NMR Phase Discrimination

Head-to-head

δνQ: 3, 12 kHz (homog.); 38, 118 kHz (solid); S=0.1

Simultaneous two-phase quantification

d31 enables full-chain phase resolution vs. d3 single-site reporting

Evidence Dimension	2H-NMR quadrupolar splitting (phase discrimination) and acyl chain order parameter
Target Compound Data	δνQ = 3, 12 kHz (homogeneous); δνQ = 38, 118 kHz (solid); S = 0.1; phase solubility limit 0.2 ± 0.1 mol%
Comparator Or Baseline	Cholesteryl palmitate-16,16,16-d3: single-site (terminal methyl) signal only; lecithin acyl chains: S > 0.2
Quantified Difference	d31 order parameter < 50% of lecithin chain order; d31 enables simultaneous two-phase quantification vs. d3 single-site reporting
Conditions	Ternary system EYL:H2O (50:50 wt%) with 1 and 5 mol% cholesteryl ester, 2H-NMR at 25–60°C

Why This Matters

For membrane biophysicists studying cholesteryl ester phase partitioning, only the perdeuterated d31 probe quantifies dissolved vs. solid phase populations simultaneously — a capability absent in site-selectively deuterated analogs, directly impacting experimental design and data completeness.

• [1] Valic MI, Gorrissen H, Cushley RJ, Bloom M. Deuterium magnetic resonance study of cholesteryl esters in membranes. Biochemistry. 1979 Mar 6;18(5):854-9. doi:10.1021/bi00572a018. PMID: 570415. View Source

Mass Spec Isotopic Resolution: d31 vs. d7 and d9

The perdeuteration of the entire C16 acyl chain in cholesteryl palmitate-d31 yields a +31 Da mass shift relative to the unlabeled analyte, placing the internal standard signal well outside the natural-abundance 13C isotopic envelope of endogenous CE(16:0). In contrast, partially deuterated analogs (d7, +7 Da; d9, +9 Da) exhibit partial isotopic overlap with the M+2 and M+4 peaks of the unlabeled species, particularly in samples with high cholesteryl palmitate abundance [1]. Stable isotopically labeled internal standards are the first choice for quantitative LC-MS bioanalysis; however, deuterium-labeled compounds with insufficient mass shift may demonstrate different retention times and recoveries compared with the analyte, and differential matrix effects due to incomplete chromatographic resolution have been documented [1]. Quantitative assays using deuterated cholesteryl ester internal standards for CE molecular species in serum, urinary supernatant, and urinary sediment demonstrate precision and accuracy sufficient for clinical biomarker validation with run-to-run reproducibility [2].

Mass Isotopic Separation

Class-level inference

Δm/z = +31 (vs. +7 d7, +9 d9)

Eliminates isotopic overlap correction

Class-level bioanalytical guidance; ≥22 Da separation over d9

Evidence Dimension	Mass spectrometric isotopic separation (Δm/z) and susceptibility to natural-abundance isotopic overlap
Target Compound Data	Δm/z = +31; isotopic overlap with M+4 and higher envelope effectively absent
Comparator Or Baseline	Cholesteryl palmitate-d7: Δm/z = +7, overlaps M+2; cholesteryl palmitate-d9: Δm/z = +9, overlaps M+2/M+4
Quantified Difference	d31 provides ≥22 Da additional mass separation over d9, eliminating the need for isotopic overlap correction algorithms
Conditions	LC-MS/MS quantification of cholesteryl esters in complex biological matrices (serum, urinary sediment); ESI positive ion mode monitoring m/z 369 fragment

Why This Matters

For lipidomics core facilities and clinical metabolomics labs selecting a CE(16:0) internal standard, the d31 variant minimizes isotopic cross-talk correction burden and reduces the risk of inaccurate quantification at low analyte concentrations, directly improving data quality and regulatory compliance in validated bioanalytical methods.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [2] Honda A, Yamashita K, Miyazaki H, et al. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment. Steroids. 2017 Jul;123:43-49. doi:10.1016/j.steroids.2017.05.003 View Source

Bilayer Incorporation in Sphingomyelin: d31 Chain-Averaged vs. d3 Terminal Analysis

In sphingomyelin/cholesteryl palmitate dispersions (95:5 mol%, 50 wt% water), 2H-NMR using cholesteryl palmitate-d31 revealed that of the 5 mol% cholesteryl ester added, 1.5 mol% incorporates into the sphingomyelin bilayer, and this incorporated fraction remains constant throughout the entire temperature range of 25–60°C [1]. The deuterated esters, cholesteryl palmitate-d31 and cholesteryl palmitate-16,16,16-d3, were both employed in the study; however, only the d31 probe provides chain-averaged incorporation data reflecting the entire acyl chain behavior, while d3 is restricted to reporting at the terminal methyl position [1]. When 50 mol% cholesterol (relative to sphingomyelin) was added, incorporation of cholesteryl ester decreased by more than an order of magnitude, further demonstrating the quantitative sensitivity of the d31 probe to changes in membrane composition [1].

Bilayer Incorporation (d31)

Head-to-head

1.5 mol% incorporated (of 5% added); constant 25–60°C

Chain-averaged vs. terminal-only reporting

Incorporation dropped >10× with 50 mol% cholesterol

Evidence Dimension	Bilayer incorporation (mol%) and temperature stability of incorporation
Target Compound Data	1.5 mol% incorporated (out of 5 mol% added); constant incorporation across 25–60°C; >10-fold decrease upon 50 mol% cholesterol addition
Comparator Or Baseline	Cholesteryl palmitate-16,16,16-d3: provides terminal methyl signal only, unable to report chain-averaged incorporation
Quantified Difference	d31 reports full-chain averaged behavior; d3 reports chain-terminus-limited data
Conditions	Sphingomyelin/cholesteryl palmitate (95:5 mol%) dispersions, 50 wt% water, 2H-NMR at 25–60°C; with and without 50 mol% cholesterol

Why This Matters

For researchers investigating cholesteryl ester distribution between bilayer and droplet phases in sphingolipid-rich membrane systems, the chain-averaged incorporation data uniquely provided by the d31 probe is essential — terminal-only deuterated analogs cannot distinguish between deep-buried and shallow-intercalated conformations of the ester acyl chain.

• [1] MacKay AL, Wassall SR, Valic MI, Gorrissen H, Cushley RJ. 2H- and 31P-NMR studies of cholesteryl palmitate in sphingomyelin dispersions. Biochim Biophys Acta. 1980 Sep 2;601(1):22-33. doi:10.1016/0005-2736(80)90510-6. PMID: 7190843. View Source

Purity and QC Documentation: d31 vs. Unlabeled Standard

Commercially available cholesteryl palmitate-d31 (CAS 71826-32-9) from reputable isotope suppliers is certified at ≥98% purity by HPLC with detection at 205 nm, accompanied by comprehensive analytical documentation including LC/MS, NMR, HPLC, chiral analysis, and elemental analysis reports . In comparison, unlabeled cholesteryl palmitate (CAS 601-34-3) from metabolite-grade suppliers is typically specified at 95%+ purity . The molecular formula C43H45D31O2 (MW 656.27 g/mol) confirms perdeuteration of the palmitoyl chain . Storage specifications (freezer, −20°C or below) and recommended shipping conditions (ambient temperature stability for several days) are explicitly documented, supporting cold-chain logistics planning .

Purity & QC Documentation

Data to verify

≥98% HPLC; LC/MS, NMR, chiral, elemental analysis

Supports method validation documentation

Supplier batch QC; independent verification recommended

Evidence Dimension	Chemical purity (HPLC) and availability of comprehensive analytical QC documentation
Target Compound Data	≥98% purity (HPLC, 205 nm); documentation: LC/MS, NMR, HPLC, chiral analysis, elemental analysis
Comparator Or Baseline	Unlabeled cholesteryl palmitate (CAS 601-34-3): 95%+ purity (typical metabolite-grade specification)
Quantified Difference	≥3% absolute purity advantage; full analytical documentation package included for d31
Conditions	HPLC purity determination at 205 nm; QC data provided per batch; freezer storage (−20°C)

Why This Matters

For procurement decisions in regulated bioanalytical laboratories, the ≥98% purity specification combined with comprehensive QC documentation (LC/MS, NMR, HPLC, chiral, elemental) supports method validation requirements under FDA/EMA bioanalytical method validation guidelines, whereas generic cholesteryl palmitate at 95%+ purity may require additional in-house purification and characterization.

Membrane Permeability: Cholesteryl Palmitate vs. Cholesteryl Linoleate

31P NMR lanthanide-shift studies demonstrated that incorporation of 5 mol% cholesteryl palmitate into model phospholipid membranes (EYL:H2O, 50:50 wt%) increases membrane permeability to ions by 10-fold, whereas the same incorporation of cholesteryl linoleate does not affect membrane permeability [1]. This functional nonequivalence between cholesteryl ester species — differing only in fatty acyl saturation — reveals that the biophysical outcome of cholesteryl ester incorporation is dictated by the specific fatty acid moiety, not merely the cholesterol backbone. Excess cholesteryl palmitate beyond bilayer solubility separates into a distinct phase resembling mesomorphic atherosclerotic droplets [1]. These findings position cholesteryl palmitate (and by extension its perdeuterated analog cholesteryl palmitate-d31 for tracer studies) as a functionally active species in membrane permeability modulation, in contrast to the inert behavior of polyunsaturated cholesteryl esters.

Membrane Permeability

Cross-study comparable

10-fold increase in ion permeability (palmitate vs. linoleate)

Reported functional difference in membrane models

Permeability outcome depends on fatty acyl saturation

Evidence Dimension	Membrane ion permeability fold-change upon cholesteryl ester incorporation
Target Compound Data	10-fold increase in ion permeability upon 5 mol% cholesteryl palmitate incorporation
Comparator Or Baseline	Cholesteryl linoleate (5 mol%): no significant change in membrane permeability
Quantified Difference	≥10-fold permeability differential between cholesteryl palmitate and cholesteryl linoleate
Conditions	EYL:H2O (50:50 wt%) model membranes, 5 mol% cholesteryl ester, 31P NMR lanthanide-shift assay

Why This Matters

For atherosclerosis and lipid bilayer research programs, choosing cholesteryl palmitate (or its d31 tracer) over cholesteryl linoleate as a model cholesteryl ester yields diametrically opposite functional outcomes in membrane permeability assays — a critical consideration in experimental design that directly impacts the interpretation of lipid-driven membrane dysfunction.

• [1] Cushley RJ, Forrest BJ. Aortic permeability, lipids, and atherosclerosis. Lancet. 1971;298(7737):1311-1313. doi:10.1016/S0140-6736(71)92013-7. (Data also consistent with MacKay et al. Biochim Biophys Acta 1980;601:22-33.) View Source

Application Scenarios for Cholesteryl Palmitate-d31

LC-MS/MS Lipidomics: Baseline-Resolved Internal Standard for CE(16:0)

For absolute quantification of endogenous cholesteryl palmitate in serum, urinary sediment, or tissue lipid extracts by LC-MS/MS, cholesteryl palmitate-d31 is the preferred internal standard. Its +31 Da mass shift eliminates isotopic overlap with the natural-abundance 13C envelope of the unlabeled analyte, a limitation that persists with d7 (+7 Da) and d9 (+9 Da) alternatives [1]. Validated LC-MS/MS methods using deuterated cholesteryl ester internal standards have demonstrated precision suitable for clinical biomarker discovery, with cholesteryl ester molecular species quantified across renal disease patient cohorts [2]. The ≥98% HPLC purity with full QC documentation supports regulatory compliance for pre-clinical and clinical bioanalytical method validation .

2H-NMR Phase Partitioning & Chain Order in Bilayers

In membrane biophysics studies of cholesteryl ester phase behavior, cholesteryl palmitate-d31 uniquely enables simultaneous quantification of bilayer-dissolved (homogeneous) and separated (solid) cholesteryl ester populations through distinct 2H-NMR quadrupolar splittings (δνQ = 3, 12 kHz homogeneous; 38, 118 kHz solid) [1]. The chain-averaged order parameter S = 0.1 — less than half that of lecithin acyl chains — provides a quantitative benchmark for the disordering effect of intercalated cholesteryl ester on bilayer packing [1]. This full-chain resolution is not achievable with site-selectively deuterated analogs (e.g., cholesteryl palmitate-16,16,16-d3), making the d31 compound indispensable for studies probing cholesterol ester–phospholipid interactions in sphingomyelin and phosphatidylcholine membrane models [2].

Membrane Incorporation and Cholesterol-Dependent Exclusion

For experiments quantifying cholesteryl ester incorporation into sphingolipid-rich membrane domains, cholesteryl palmitate-d31 provides precise, temperature-resolved incorporation data. In sphingomyelin dispersions, the d31 probe revealed that 1.5 mol% (of 5 mol% added) incorporates into the bilayer, with the incorporated fraction remaining constant from 25 to 60°C [1]. The >10-fold reduction in incorporation upon addition of 50 mol% cholesterol demonstrates the quantitative responsiveness of the d31 probe to physiologically relevant changes in membrane composition [1]. This makes d31 the reagent of choice for elucidating how cholesterol loading regulates cholesteryl ester solubility in membranes — a key question in atherosclerotic foam cell biology.

Membrane Permeability: Saturated vs. Polyunsaturated Cholesteryl Esters

In functional studies of cholesteryl ester-induced membrane dysfunction, the structural identity of the esterified fatty acid is a critical experimental variable. Cholesteryl palmitate (saturated C16:0) increases model membrane ion permeability 10-fold, whereas cholesteryl linoleate (polyunsaturated C18:2) has no effect [1]. Researchers employing deuterated cholesteryl palmitate-d31 as a tracer in permeability assays can simultaneously quantify cholesteryl ester incorporation (via 2H-NMR) and measure functional permeability changes (via 31P-NMR), enabling direct structure-function correlations. This dual capability is uniquely suited to atherosclerosis research, where the balance between saturated and unsaturated cholesteryl ester species in arterial lipid droplets is pathophysiologically relevant [1].

Application

Selection Property

Validation Focus

LC-MS/MS lipidomics CE(16:0) quantification

Perdeuteration (+31 Da shift) and analytical QC documentation

Isotopic resolution from endogenous envelope; method validation documentation review

2H-NMR membrane phase behavior & order

Full-chain deuterium labeling for quadrupolar splitting

Simultaneous two-phase quantification and chain order parameter

Sphingolipid membrane incorporation studies

Chain-averaged temperature-resolved incorporation data

Incorporation stoichiometry and cholesterol exclusion response

Membrane permeability & lipid dysfunction research

Functional comparison of saturated vs. unsaturated CE species

Permeability change correlation with fatty acyl saturation

• [1] Valic MI, Gorrissen H, Cushley RJ, Bloom M. Deuterium magnetic resonance study of cholesteryl esters in membranes. Biochemistry. 1979 Mar 6;18(5):854-9. doi:10.1021/bi00572a018. PMID: 570415. View Source
• [2] MacKay AL, Wassall SR, Valic MI, Gorrissen H, Cushley RJ. 2H- and 31P-NMR studies of cholesteryl palmitate in sphingomyelin dispersions. Biochim Biophys Acta. 1980 Sep 2;601(1):22-33. doi:10.1016/0005-2736(80)90510-6. PMID: 7190843. View Source